1-[(3-Chloro-4-fluorophenyl)methyl]-3-nitro-1H-pyrazole

• IUPAC Name: 1-[(3-chloro-4-fluorophenyl)methyl]-3-nitropyrazole
• InChI: InChI=1S/C10H7ClFN3O2/c11-8-5-7(1-2-9(8)12)6-14-4-3-10(13-14)15(16)17/h1-5H,6H2
• InChI Key: LZMHPIKNFBBQEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CN2C=CC(=N2)[N+](=O)[O-])Cl)F
• Molecular Formula: C10H7ClFN3O2
• Molecular Weight: 255.63 g/mol

Description

1-[(3-Chloro-4-fluorophenyl)methyl]-3-nitro-1H-pyrazole (CFPNP) is a synthetic pyrazole-based compound that has been studied for its potential applications in medicinal chemistry and drug discovery. CFPNP has shown to exhibit strong anti-inflammatory, anti-cancer, and antioxidant properties, making it an attractive candidate for drug development.

Scientific Research Applications

1-[(3-Chloro-4-fluorophenyl)methyl]-3-nitro-1H-pyrazole has been studied for its potential applications in medicinal chemistry and drug discovery. In particular, this compound has been found to have strong anti-inflammatory, anti-cancer, and antioxidant properties. In addition, this compound has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and is implicated in the pathogenesis of various diseases.

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, compounds with a similar 3-chloro-4-fluorophenyl motif have shown to establish profitable contact with the catalytic site of enzymes, enhancing inhibitory activity .

Biochemical Pathways

For example, compounds targeting the ERK1/2 pathway have shown enhanced efficacy and reduced potential for acquired resistance .

Result of Action

Based on the biological activities of similar compounds, it can be inferred that this compound may have potential therapeutic applications in various fields, including antiviral, anti-inflammatory, and anticancer therapies .

Advantages and Limitations for Lab Experiments

1-[(3-Chloro-4-fluorophenyl)methyl]-3-nitro-1H-pyrazole has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has strong anti-inflammatory, anti-cancer, and antioxidant properties. In addition, this compound has been found to inhibit the activity of COX-2 and the production of pro-inflammatory cytokines. However, this compound has some limitations for use in lab experiments. It is not very stable, and it has a low solubility in water.

Future Directions

There are several potential future directions for the research of 1-[(3-Chloro-4-fluorophenyl)methyl]-3-nitro-1H-pyrazole. These include further exploration of its anti-inflammatory, anti-cancer, and antioxidant properties, as well as the development of new and more effective derivatives of this compound. In addition, further research could be done to explore the mechanism of action of this compound and its potential applications in drug discovery and development. Finally, more research could be done to improve the stability and solubility of this compound, as well as to develop new and more efficient synthesis methods.

Synthesis Methods

1-[(3-Chloro-4-fluorophenyl)methyl]-3-nitro-1H-pyrazole is synthesized by a multi-step process. The first step involves the reaction of 3-chloro-4-fluorophenylmethyl bromide and sodium nitrite in acetic acid to form a nitro-substituted intermediate. The intermediate is then reacted with hydrazine hydrochloride to form this compound. Alternatively, the intermediate can be reacted with hydrazine hydrate in acetic acid to form this compound.